10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine

• Molecular Formula: C62H50NO2P
• Molecular Weight: 872.0 g/mol
• IUPAC Name: 10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• InChI: InChI=1S/C62H50NO2P/c1-43(45-25-9-3-10-26-45)63(44(2)46-27-11-4-12-28-46)66-64-61-55(57(47-29-13-5-14-30-47)48-31-15-6-16-32-48)41-51-37-21-23-39-53(51)59(61)60-54-40-24-22-38-52(54)42-56(62(60)65-66)58(49-33-17-7-18-34-49)50-35-19-8-20-36-50/h3-44,57-58H,1-2H3/t43-,44-/m0/s1
• InChI Key: AXCWTWFZLAQFFR-CXNSMIOJSA-N
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)N([C@@H](C)C2=CC=CC=C2)P3OC4=C(C5=CC=CC=C5C=C4C(C6=CC=CC=C6)C7=CC=CC=C7)C8=C(O3)C(=CC9=CC=CC=C98)C(C1=CC=CC=C1)C1=CC=CC=C1
• Canonical SMILES: CC(C1=CC=CC=C1)N(C(C)C2=CC=CC=C2)P3OC4=C(C5=CC=CC=C5C=C4C(C6=CC=CC=C6)C7=CC=CC=C7)C8=C(O3)C(=CC9=CC=CC=C98)C(C1=CC=CC=C1)C1=CC=CC=C1

Description

10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[138002,1103,8018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine is a complex organic compound characterized by its unique pentacyclic structure

Preparation Methods

The synthesis of 10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine involves multiple steps, including the formation of the pentacyclic core and the subsequent functionalization of the molecule. The reaction conditions typically require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of oxides, while reduction may result in the formation of reduced derivatives.

Scientific Research Applications

10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential interactions with biological macromolecules. In medicine, it could be investigated for its potential therapeutic properties. Additionally, this compound may have industrial applications, such as in the development of new materials or catalysts.

Mechanism of Action

The mechanism of action of 10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine involves its interaction with specific molecular targets and pathways. These interactions may include binding to enzymes or receptors, altering cellular signaling pathways, or modulating gene expression. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

When compared to similar compounds, 10,16-dibenzhydryl-N,N-bis[(1S)-1-phenylethyl]-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine stands out due to its unique pentacyclic structure and functional groups. Similar compounds may include other pentacyclic molecules with different substituents or functional groups. The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical properties.